4-(5-Bromo-1,3,4-thiadiazol-2-yl)phenol
Overview
Description
“4-(5-Bromo-1,3,4-thiadiazol-2-yl)phenol” is a chemical compound with the CAS Number: 1343249-15-9 . It has a molecular weight of 257.11 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is 4-(5-bromo-1,3,4-thiadiazol-2-yl)phenol . The InChI code for this compound is 1S/C8H5BrN2OS/c9-8-11-10-7(13-8)5-1-3-6(12)4-2-5/h1-4,12H .Physical And Chemical Properties Analysis
The physical form of “4-(5-Bromo-1,3,4-thiadiazol-2-yl)phenol” is a powder . It is stored at room temperature .Scientific Research Applications
Anticancer Activity
1,3,4-Thiadiazole derivatives have garnered significant interest as potential anticancer agents. These compounds are bioisosteres of pyrimidine, a key component in DNA replication. Consequently, they can disrupt processes related to DNA replication, inhibiting both bacterial and cancer cell replication . The brominated derivative, 4-(5-Bromo-1,3,4-thiadiazol-2-yl)phenol , may exhibit promising cytotoxic properties against cancer cells.
Antimicrobial Properties
Thiadiazole derivatives, including 4-(5-Bromo-1,3,4-thiadiazol-2-yl)phenol , possess antimicrobial activity. They have been investigated for their effectiveness against bacteria, fungi, and mycobacteria . These compounds could potentially contribute to the development of novel antimicrobial agents.
Anti-Inflammatory and Analgesic Effects
Some thiadiazole derivatives exhibit anti-inflammatory and analgesic properties. These compounds may modulate inflammatory pathways and alleviate pain . Further research is needed to explore the specific effects of 4-(5-Bromo-1,3,4-thiadiazol-2-yl)phenol in this context.
Antiviral Potential
While not explicitly studied for 4-(5-Bromo-1,3,4-thiadiazol-2-yl)phenol , other thiadiazole derivatives have demonstrated antiviral activity. Investigating its potential against specific viruses could be worthwhile .
Antidiabetic and Antihypertensive Effects
Thiadiazole derivatives have been explored for their antidiabetic and antihypertensive properties. Although data on 4-(5-Bromo-1,3,4-thiadiazol-2-yl)phenol are limited, it may be worth investigating its effects in these areas .
Other Therapeutic Activities
Thiadiazole derivatives have also shown promise as antipsychotic, antidepressant, and anticonvulsant agents . While specific studies on 4-(5-Bromo-1,3,4-thiadiazol-2-yl)phenol are scarce, its potential in these therapeutic contexts warrants further exploration.
Safety and Hazards
properties
IUPAC Name |
4-(5-bromo-1,3,4-thiadiazol-2-yl)phenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrN2OS/c9-8-11-10-7(13-8)5-1-3-6(12)4-2-5/h1-4,12H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UCOHTXUDPYYVQF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NN=C(S2)Br)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrN2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(5-Bromo-1,3,4-thiadiazol-2-yl)phenol | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(Z)-3-(3,4-dimethoxyphenyl)-1-(4-(5,7-dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)prop-2-en-1-one](/img/structure/B2390297.png)
![3-[(phenylsulfanyl)methyl]-2,3-dihydro-5H-[1,3]thiazolo[2,3-b]quinazolin-5-one](/img/structure/B2390302.png)
![N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-4,6-difluorobenzo[d]thiazol-2-amine](/img/structure/B2390310.png)
![Methyl 3-[(2-methylphenyl)sulfamoyl]thiophene-2-carboxylate](/img/structure/B2390312.png)
![4-[2-(4-chlorophenyl)-1,3-thiazol-5-yl]-N-methylpyrimidin-2-amine](/img/structure/B2390314.png)
